Cas no 3066-90-8 (2,3-Dimethoxy-5-methyl-1,4-hydroquinone)

2,3-Dimethoxy-5-methyl-1,4-hydroquinone Properties

Names and Identifiers

• 2,3-Dimethoxy-5-methylbenzene-1,4-diol
• 2,3-Dimethoxy-5-methylhydroquinone
• 2,3-Dimethoxy-5-methyl-1,4-hydroquinone
• DTXSID60457910
• 2,3-dimethoxy-5-methyl-benzene-1,4-diol
• 2,3 dimethoxy 5 methyl 1,4 hydroquinone
• SCHEMBL1961832
• CHEBI:60899
• ubiquinol-0
• FT-0634635
• AS-17367
• 2,3-dimethoxy-5-methylbenzene-1,4-diol;2,3-Dimethoxy-5-methyl-1,4-benzenediol
• UNII-4DF7Q4S5WQ
• Ubidecarenone impurity A [EP]
• 4DF7Q4S5WQ
• A5609
• Q27129579
• 2 3-dimethoxy-5-methylhydroquinone
• 3066-90-8
• AKOS006344440
• CS-0200019
• MFCD00017161
• coenzyme Q0 reduced form
• UBIDECARENONE IMPURITY A [EP IMPURITY]
• 2,3-Dimethoxy-5-methyl-1,4-benzohydroquinone
• 2,3-dimethoxy-5-methyl-1,4-dihydroxybenzene
• 2,3-DIMETHOXY-5-METHYL-BENZENE-1,4-DIOL (2,3-DIMETHOXY-5-METHYLHYDROQUINONE)
• 1,4-Benzenediol, 2,3-dimethoxy-5-methyl-
• 2,3-dimethoxy-5-methyl-1,4-benzoquinol
• 2,3-Dimethoxy-5-methylbenzohydroquinone
• DSBZYDDWLLIJJS-UHFFFAOYSA-N
• 2,3-dimethoxy-5-methyl-1,4-benzenediol
• DB-047830
• +Expand

• MDL： MFCD00017161
• InChIKey： DSBZYDDWLLIJJS-UHFFFAOYSA-N
• Inchi： 1S/C9H12O4/c1-5-4-6(10)8(12-2)9(13-3)7(5)11/h4,10-11H,1-3H3
• SMILES： CC1=CC(=C(C(=C1O)OC)OC)O

Computed Properties

• Exact Mass: 184.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.07355886g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• LogP: 1.42340
• PSA: 58.92000
• Refractive Index: 1.553
• Boiling Point: 340.3 °C at 760 mmHg
• Melting Point: 79-84°C
• Flash Point: 159.6 °C
• Color/Form: White to Yellow Solid
• Density: 1.223

2,3-Dimethoxy-5-methyl-1,4-hydroquinone Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

2,3-Dimethoxy-5-methyl-1,4-hydroquinone Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%